![molecular formula C9H9NO4 B3036641 2,4-Dimethyl-3-nitrobenzoic acid CAS No. 39053-47-9](/img/structure/B3036641.png)
2,4-Dimethyl-3-nitrobenzoic acid
Overview
Description
2,4-Dimethyl-3-nitrobenzoic acid is a type of nitro compound, which is a very important class of nitrogen derivatives . Nitro compounds have a nitro group, −NO2, which is a hybrid of two equivalent resonance structures . The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen . This is in accord with the high dipole moments of nitro compounds .
Synthesis Analysis
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . A green synthesis process of 2,4-dimethyl-3-aminobenzoic acid has been disclosed, which uses 2,4-dimethylbenzoic acid as a raw material, uses concentrated nitric acid to carry out double nitration .Molecular Structure Analysis
The molecular structure of 2,4-Dimethyl-3-nitrobenzoic acid is C9H9NO4 . The molecular weight is 195.17 .Chemical Reactions Analysis
The nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . Direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase . Nitration of a substituted benzene, where the substituent is electron withdrawing (NO2, CO2H, CN, and so on), generally produces the 1,3-isomer .Scientific Research Applications
Catalytic Mitsunobu Reactions
“2,4-Dimethyl-3-nitrobenzoic acid” can be used in the catalytic Mitsunobu reactions. Ethyl 2-arylhydrazinecarboxylates can work as organocatalysts for Mitsunobu reactions because they provide ethyl 2-arylazocarboxylates through aerobic oxidation with a catalytic amount of iron phthalocyanine .
Reactions at the Benzylic Position
This compound can undergo reactions at the benzylic position. For example, it can be involved in free radical bromination, nucleophilic substitution, and oxidation .
Condensation with Dimethyl Malonate
“2,4-Dimethyl-3-nitrobenzoic acid” can be used to prepare 1-(2,4-dinitrophenyl)ethanone by condensation with dimethyl malonate and subsequent decarboxylation reaction .
Spectrophotometric Determination of Diazepam
This compound can also be used in the spectrophotometric determination of diazepam in pure samples and in its pharmaceutical preparations .
Substrate in Enzymatic Reactions
“2,4-Dimethyl-3-nitrobenzoic acid” can serve as a substrate in enzymatic reactions .
Component of Fluorescent Probes
This compound can be included as a basic component of fluorescent probes .
Reagent in Organic Synthesis
“2,4-Dimethyl-3-nitrobenzoic acid” can function as a reagent in organic synthesis .
Safety and Hazards
In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor .
Future Directions
The solubilities of benzoic acid and its nitrated derivatives (3-nitrobenzoic acid and 3,5-dinitrobenzoic acid) are very helpful in improving the recrystallization and yields of 3-nitrobenzoic acid and 3,5-dinitrobenzoic acid . This could be a potential future direction for the use of 2,4-Dimethyl-3-nitrobenzoic acid.
Mechanism of Action
Target of Action
Nitro compounds, in general, are known to interact with a variety of biological targets due to their high reactivity .
Mode of Action
The nitro group (−NO2) is a hybrid of two equivalent resonance structures, which results in a full positive charge on nitrogen and a half-negative charge on each oxygen . This polar character can influence the compound’s interaction with its targets.
Biochemical Pathways
Nitro compounds can participate in a variety of reactions, including direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These reactions could potentially affect various biochemical pathways.
Pharmacokinetics
Nitro compounds are known to have lower volatility than ketones of about the same molecular weight, which could influence their bioavailability .
Result of Action
The presence of the nitro group could potentially lead to various chemical reactions, influencing the structure and function of target molecules .
Action Environment
The action of 2,4-Dimethyl-3-nitrobenzoic acid can be influenced by various environmental factors. For instance, nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . Therefore, the compound’s action, efficacy, and stability could potentially be influenced by factors such as temperature and pH.
properties
IUPAC Name |
2,4-dimethyl-3-nitrobenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBUZCIJRGFXZMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C(=O)O)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301302597 | |
Record name | 2,4-Dimethyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301302597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dimethyl-3-nitrobenzoic acid | |
CAS RN |
39053-47-9 | |
Record name | 2,4-Dimethyl-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39053-47-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dimethyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301302597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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